Cas no 1806632-49-4 (4-(2-Cyanoethyl)-2-mercaptomandelic acid)
4-(2-Cyanoethyl)-2-mercaptomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Cyanoethyl)-2-mercaptomandelic acid
-
- Inchi: 1S/C11H11NO3S/c12-5-1-2-7-3-4-8(9(16)6-7)10(13)11(14)15/h3-4,6,10,13,16H,1-2H2,(H,14,15)
- InChI Key: ZHEUFHQDNGRIKT-UHFFFAOYSA-N
- SMILES: SC1C=C(C=CC=1C(C(=O)O)O)CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 0.9
- Topological Polar Surface Area: 82.3
4-(2-Cyanoethyl)-2-mercaptomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026533-250mg |
4-(2-Cyanoethyl)-2-mercaptomandelic acid |
1806632-49-4 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A015026533-500mg |
4-(2-Cyanoethyl)-2-mercaptomandelic acid |
1806632-49-4 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A015026533-1g |
4-(2-Cyanoethyl)-2-mercaptomandelic acid |
1806632-49-4 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
4-(2-Cyanoethyl)-2-mercaptomandelic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(2-Cyanoethyl)-2-mercaptomandelic acid
Introduction to 4-(2-Cyanoethyl)-2-mercaptomandelic acid (CAS No. 1806632-49-4)
4-(2-Cyanoethyl)-2-mercaptomandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential therapeutic applications. With the CAS number 1806632-49-4, this compound represents a fascinating intersection of organic synthesis and medicinal chemistry, offering insights into the development of novel bioactive molecules. The presence of both a cyanoethyl group and a thiol moiety in its structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.
The molecular structure of 4-(2-Cyanoethyl)-2-mercaptomandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in drug design, modified with a 2-cyanoethyl substituent at the fourth position and a thiol group at the second position. This arrangement creates multiple potential sites for chemical modification, enabling its use in the development of various derivatives with tailored biological activities. The cyanoethyl group introduces both electron-withdrawing and nucleophilic characteristics, while the thiol group provides a reactive site for disulfide bond formation or coordination with metal ions, which are crucial in many biological processes.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both cyano and thiol functionalities. These groups are frequently employed in medicinal chemistry to enhance binding affinity, improve metabolic stability, or modulate specific biological pathways. For instance, the cyano group can participate in hydrogen bonding interactions with biological targets, while the thiol group is known for its ability to form stable disulfide bonds, which are essential in protein folding and redox signaling. This dual functionality makes 4-(2-Cyanoethyl)-2-mercaptomandelic acid a promising candidate for further investigation in drug discovery.
One of the most compelling aspects of 4-(2-Cyanoethyl)-2-mercaptomandelic acid is its potential application in the synthesis of protease inhibitors. Proteases play critical roles in numerous physiological processes, including inflammation, blood clotting, and cancer progression. By designing molecules that specifically target these enzymes, researchers can develop treatments for various diseases. The thiol group in 4-(2-Cyanoethyl)-2-mercaptomandelic acid can be exploited to form covalent bonds with catalytic residues in proteases, leading to potent inhibition. Additionally, the cyanoethyl group can be used to fine-tune the electronic properties of the inhibitor molecule, optimizing its binding affinity and selectivity.
Recent studies have also highlighted the compound's relevance in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of 4-(2-Cyanoethyl)-2-mercaptomandelic acid, particularly its ability to interact with bacterial cell wall components or disrupt essential metabolic pathways, make it an attractive candidate for antimicrobial applications. Furthermore, its thiol group can participate in redox reactions within bacterial cells, potentially leading to oxidative stress that inhibits bacterial growth.
The synthesis of 4-(2-Cyanoethyl)-2-mercaptomandelic acid presents an interesting challenge due to its complex functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of its molecular framework. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis. Such advancements are crucial for producing high-purity samples suitable for further biological evaluation.
In conclusion,4-(2-Cyanoethyl)-2-mercaptomandelic acid (CAS No. 1806632-49-4) represents a significant advancement in pharmaceutical chemistry with broad applications across drug discovery and biomedicine. Its unique structural features offer multiple opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this compound,4-(2-Cyanoethyl)-2-mercaptomandelic acid is poised to play an increasingly important role in developing next-generation pharmaceuticals.
1806632-49-4 (4-(2-Cyanoethyl)-2-mercaptomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)